3-chloro-N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)-2-methylbenzenesulfonamide

• IUPAC Name: 3-chloro-N-[2-hydroxy-2-(5-thiophen-3-ylfuran-2-yl)ethyl]-2-methylbenzenesulfonamide
• InChI: InChI=1S/C17H16ClNO4S2/c1-11-13(18)3-2-4-17(11)25(21,22)19-9-14(20)16-6-5-15(23-16)12-7-8-24-10-12/h2-8,10,14,19-20H,9H2,1H3
• InChI Key: VCJSSOQGSLJKQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)S(=O)(=O)NCC(C2=CC=C(O2)C3=CSC=C3)O
• Molecular Formula: C17H16ClNO4S2
• Molecular Weight: 397.9 g/mol

Description

3-chloro-N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C17H16ClNO4S2 and its molecular weight is 397.89. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Potential and Chemical Synthesis

Studies have elucidated the synthesis and pharmacological potential of compounds related to benzenesulfonamides, highlighting their significance in medicinal chemistry. For example, Chapman et al. (1971) explored the synthesis of pharmacologically active benzo[b]thiophen derivatives, demonstrating the chemical versatility of sulfonamide compounds in drug development (Chapman et al., 1971). Similarly, Zareef et al. (2007) reported on the synthesis of new benzensulfonamides bearing the 1,3,4-oxadiazole moiety, which were evaluated for their anti-HIV and antifungal activities (Zareef et al., 2007).

Antitumor and Antiproliferative Agents

Owa et al. (2002) discussed compounds from sulfonamide-focused libraries evaluated in antitumor screens, which led to the identification of potent cell cycle inhibitors that have advanced to clinical trials, underlining the therapeutic potential of sulfonamide derivatives in cancer treatment (Owa et al., 2002).

Mechanistic Insights and Chemical Reactions

The work by Labinger et al. (1993) on the oxidation of hydrocarbons by aqueous platinum salts, including benzenesulfonamides, provides mechanistic insights into the selective oxidation processes, contributing to the understanding of chemical reactions involving sulfonamide derivatives (Labinger et al., 1993).

Polymers and Material Science Applications

Hori et al. (2011) synthesized poly(N-tosyl-ethylene imine-alt-ethylene sulfide) from 4-methylbenzenesulfonamide derivatives, highlighting the application of sulfonamide compounds in the development of functional polymers for material science (Hori et al., 2011).